Cas no 1514805-06-1 (3-(3-chlorophenyl)methylazetidin-3-ol)

• Product Name: 3-(3-chlorophenyl)methylazetidin-3-ol
• CAS No: 1514805-06-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5999266
• PubChem ID: 65920470
• Update Time: 2025-06-28

3-(3-chlorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)methylazetidin-3-ol
• CS-0353532
• 1514805-06-1
• EN300-1966680
• 3-(3-Chlorobenzyl)azetidin-3-ol
• AKOS015262179
• 3-[(3-chlorophenyl)methyl]azetidin-3-ol
• 3-Azetidinol, 3-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C10H12ClNO/c11-9-3-1-2-8(4-9)5-10(13)6-12-7-10/h1-4,12-13H,5-7H2
• InChI Key： AVZWGPKXFNSOHN-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CC(Cl)=C2)(O)C1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 333.3±22.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-chlorophenyl)methylazetidin-3-ol

Professional Introduction to Compound with CAS No. 1514805-06-1 and Product Name: 3-(3-chlorophenyl)methylazetidin-3-ol

The compound with the CAS number 1514805-06-1 and the product name 3-(3-chlorophenyl)methylazetidin-3-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a chlorophenyl moiety linked to an azetidinone scaffold, has garnered attention due to its structural uniqueness and potential biological activities. The azetidinone ring is a heterocyclic structure that is often explored in drug design due to its ability to mimic the piperidine motif, which is commonly found in biologically active molecules.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic applications. The 3-(3-chlorophenyl)methylazetidin-3-ol structure combines the versatility of the azetidinone ring with the electronic properties of the chlorophenyl group, making it a promising candidate for further investigation. The presence of the hydroxyl group at the 3-position of the azetidinone ring adds another layer of complexity, influencing both its reactivity and solubility characteristics.

One of the key aspects that make this compound intriguing is its potential role as a building block in the synthesis of more complex pharmacophores. The chlorophenyl substituent can participate in various chemical reactions, such as nucleophilic substitution or metal-catalyzed coupling reactions, allowing for the introduction of additional functional groups. This flexibility is highly valuable in drug discovery pipelines, where modularity and adaptability are crucial.

Recent studies have begun to explore the pharmacological properties of compounds with similar structural motifs. For instance, derivatives of azetidinone have been investigated for their potential antimicrobial and anti-inflammatory activities. The 3-(3-chlorophenyl)methylazetidin-3-ol compound could be a precursor to novel agents targeting these pathways. The chlorophenyl group, known for its electron-withdrawing properties, may influence the electronic distribution across the molecule, thereby affecting its binding affinity to biological targets.

The synthesis of 3-(3-chlorophenyl)methylazetidin-3-ol involves several key steps that highlight its synthetic accessibility. The formation of the azetidinone ring typically requires cyclization reactions involving appropriate precursors. In this case, the introduction of the chlorophenylmethyl group at the 3-position can be achieved through nucleophilic aromatic substitution or other coupling strategies. The hydroxyl group at the same position can be introduced via oxidation or hydrolysis of a suitable precursor.

From a computational chemistry perspective, understanding the molecular interactions of 3-(3-chlorophenyl)methylazetidin-3-ol is crucial for designing effective drug candidates. Molecular docking studies can provide insights into how this compound might interact with biological targets such as enzymes or receptors. The presence of both polar and non-polar regions in its structure suggests that it could exhibit favorable properties for membrane permeability and binding affinity.

The solubility profile of 3-(3-chlorophenyl)methylazetidin-3-ol is another important consideration in pharmaceutical development. The balance between hydrophilic and hydrophobic regions influences its solubility in different solvents and biological fluids. Optimizing solubility can enhance bioavailability and improve pharmacokinetic profiles, making it more suitable for therapeutic applications.

In conclusion, 3-(3-chlorophenyl)methylazetidin-3-ol (CAS No. 1514805-06-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacological properties, and computational studies offer valuable insights into its potential as a drug candidate or building block for more complex molecules. Further exploration into this compound could lead to novel therapeutic agents targeting various diseases.